Cas no 52222-40-9 ((6-Amino-2-methylthiopyrimidin-4-yl)dimethylamine)

(6-Amino-2-methylthiopyrimidin-4-yl)dimethylamine is a pyrimidine derivative with a molecular formula C₇H₁₂N₄S. This compound features a dimethylamino substituent at the 4-position and a methylthio group at the 2-position, contributing to its versatility in organic synthesis and pharmaceutical applications. Its structural properties make it a valuable intermediate in the preparation of heterocyclic compounds, particularly in the development of nucleoside analogs and agrochemicals. The presence of both amino and methylthio functional groups enhances its reactivity, enabling selective modifications. The compound is typically characterized by high purity and stability under standard conditions, ensuring consistent performance in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.

(6-Amino-2-methylthiopyrimidin-4-yl)dimethylamine structure

52222-40-9 structure

Product Name:(6-Amino-2-methylthiopyrimidin-4-yl)dimethylamine

CAS No:52222-40-9

MF:C₇H₁₂N₄S

MW:184.261979103088

CID:2148442

Update Time:2025-06-07

(6-Amino-2-methylthiopyrimidin-4-yl)dimethylamine Chemical and Physical Properties

Names and Identifiers

- N,N-dimethyl-2-(methylthio)pyrimidine-4,6-diamine
- N4,N4-Dimethyl-2-(methylthio)pyrimidine-4,6-diamine
- N-[6-amino-2-(methylsulfanyl)pyrimidin-4-yl]-N,N-dimethylamine
- (6-amino-2-methylthiopyrimidin-4-yl)dimethylamine
- SBB090206
- 4,6-Pyrimidinediamine, N4,N4-dimethyl-2-(methylthio)-
- N4,N4-dimethyl-2-(methylsulfanyl)pyrimidine-4,6-diamine
- (6-Amino-2-methylthiopyrimidin-4-yl)dimethylamine
- Inchi： 1S/C7H12N4S/c1-11(2)6-4-5(8)9-7(10-6)12-3/h4H,1-3H3,(H2,8,9,10)
- InChI Key： ZULDDUZNIUUNKV-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(=CC(=N1)N(C)C)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
Topological Polar Surface Area: 80.3

(6-Amino-2-methylthiopyrimidin-4-yl)dimethylamine Pricemore >>

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